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Compound of Interest

Compound Name: 5-Iodo-6-methylpyrimidin-4-amine

Cat. No.: B186500 Get Quote

This technical guide provides essential physicochemical properties of 5-Iodo-6-
methylpyrimidin-4-amine, a compound of interest in various research and development

domains. The information is curated for researchers, scientists, and professionals engaged in

drug development and chemical synthesis.

Physicochemical Data
The fundamental molecular attributes of 5-Iodo-6-methylpyrimidin-4-amine have been

determined and are summarized below. These properties are critical for experimental design,

analytical method development, and computational modeling.

Property Value Source

Molecular Formula C5H6IN3 PubChem[1]

Molecular Weight 235.03 g/mol PubChem[1]

Monoisotopic Mass 234.96064 Da PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 5-Iodo-6-
methylpyrimidin-4-amine are specific to the research context and are not broadly available in

public repositories. Researchers should refer to specialized chemical synthesis literature or
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develop methodologies based on standard organic chemistry principles for pyrimidine

derivatives.

Structural and Molecular Relationship
The chemical identity of a molecule is fundamentally defined by its name, formula, and

molecular weight. The following diagram illustrates the logical flow from the chemical name to

its empirical formula and calculated molecular weight.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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